Cas no 1342840-58-7 (ethyl 2-{[(3-methyloxetan-3-yl)methyl]amino}acetate)

• Product Name: ethyl 2-{[(3-methyloxetan-3-yl)methyl]amino}acetate
• CAS No: 1342840-58-7
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5271537
• Update Time: 2026-03-09

ethyl 2-{[(3-methyloxetan-3-yl)methyl]amino}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl2-{[(3-methyloxetan-3-yl)methyl]amino}acetate
• ethyl 2-{[(3-methyloxetan-3-yl)methyl]amino}acetate
• ethyl ((3-methyloxetan-3-yl)methyl)glycinate

• Inchi： 1S/C9H17NO3/c1-3-13-8(11)4-10-5-9(2)6-12-7-9/h10H,3-7H2,1-2H3
• InChI Key： GVIWIWBQPPHKOS-UHFFFAOYSA-N
• SMILES： O1CC(C)(CNCC(=O)OCC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 178
• XLogP3: 0.4
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-{[(3-methyloxetan-3-yl)methyl]amino}acetate

Professional Introduction to Ethyl 2-{[(3-methyloxetan-3-yl)methyl]amino}acetate (CAS No. 1342840-58-7)

Ethyl 2-{[(3-methyloxetan-3-yl)methyl]amino}acetate, a compound with the chemical identifier CAS No. 1342840-58-7, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular medicine. The presence of a 3-methyloxetan-3-yl moiety within its molecular structure imparts distinctive reactivity and binding properties, making it a valuable candidate for further exploration in medicinal chemistry.

The synthesis of Ethyl 2-{[(3-methyloxetan-3-yl)methyl]amino}acetate involves a series of meticulously designed chemical transformations that highlight the ingenuity of modern synthetic methodologies. The incorporation of the 3-methyloxetan-3-yl group is particularly noteworthy, as it introduces a highly reactive site that can be leveraged for the development of novel pharmacophores. This structural feature enables the compound to engage with biological targets in a manner that is both specific and potent, which is crucial for the design of effective therapeutic agents.

In recent years, there has been a growing interest in oxetane-based compounds due to their versatile applications in pharmaceuticals and agrochemicals. The oxetane ring, known for its strained three-membered structure, undergoes ring-opening reactions under various conditions, facilitating the formation of new bonds and functional groups. The 3-methyloxetan-3-yl moiety in Ethyl 2-{[(3-methyloxetan-3-yl)methyl]amino}acetate is particularly advantageous because it enhances the compound's ability to participate in nucleophilic additions and other synthetic transformations, thereby broadening its utility in drug discovery.

The pharmacological potential of Ethyl 2-{[(3-methyloxetan-3-yl)methyl]amino}acetate has been explored in several cutting-edge research studies. For instance, researchers have investigated its interactions with enzymes and receptors relevant to neurological disorders. The compound's ability to modulate the activity of these targets suggests its potential as a lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease. Additionally, preliminary studies have indicated that Ethyl 2-{[(3-methyloxetan-3-yl)methyl]amino}acetate exhibits promising antimicrobial properties, which could be exploited in the fight against drug-resistant pathogens.

The structural diversity offered by Ethyl 2-{[(3-methyloxetan-3-yl)methyl]amino}acetate also makes it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and homology modeling, researchers can predict how this compound interacts with biological targets at the atomic level. This approach allows for the rational design of derivatives with enhanced potency and reduced side effects. Furthermore, the compound's compatibility with various synthetic protocols makes it amenable to modifications that can fine-tune its pharmacological profile.

The industrial production of Ethyl 2-{[(3-methyloxetan-3-yl)methyl]amino}acetate requires stringent quality control measures to ensure consistency and purity. Advanced purification techniques such as column chromatography and recrystallization are employed to isolate the desired product from impurities. These processes are critical in maintaining the integrity of the compound for both research and commercial applications. Moreover, continuous improvements in synthetic methodologies are being implemented to enhance yield and reduce environmental impact, aligning with global sustainability goals.

The future prospects of Ethyl 2-{[(3-methyloxetan-3-yl)methyl]amino}acetate are vast and exciting. As our understanding of biological systems continues to evolve, new opportunities for therapeutic intervention will emerge. This compound stands at the forefront of innovation, offering a platform for developing next-generation pharmaceuticals that address unmet medical needs. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.

In conclusion, Ethyl 2-{[(3-methyloxetan-3-yl)methyl]amino}acetate (CAS No. 1342840-58-7) is a remarkable compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with its diverse applications, make it a cornerstone in modern medicinal chemistry. As research progresses, we can anticipate further breakthroughs that will solidify its role as a key player in advancing human health.